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Compound of Interest

Compound Name: 5-Methyl-2-(1-pyrrolidinyl)aniline

Cat. No.: B1318566

In-Depth Technical Guide: 5-Methyl-2-(1-
pyrrolidinyl)aniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and
biological characteristics of 5-Methyl-2-(1-pyrrolidinyl)aniline, a compound of interest in
medicinal chemistry and materials science. This document is intended to serve as a valuable
resource for researchers, scientists, and professionals engaged in drug development and
related fields.

Chemical Identity and Physical Properties

5-Methyl-2-(1-pyrrolidinyl)aniline, a substituted aniline derivative, possesses a unique
molecular architecture that imparts specific physicochemical characteristics. While
comprehensive experimental data remains limited in publicly accessible literature, predicted
values and data from analogous structures provide valuable insights.

Table 1: Physical and Chemical Properties of 5-Methyl-2-(1-pyrrolidinyl)aniline
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Property Value Source

Molecular Formula C11H1eN:2 PubChemLite[1]
Molecular Weight 176.26 g/mol CymitQuimica[2]
CAS Number 69131-64-2 CymitQuimical2]
Predicted XlogP 2.2 PubChemLite[1]

Melting Point Data not available
Boiling Point Data not available
pKa Data not available
Solubility Data not available

Synthesis and Experimental Protocols

A definitive, detailed experimental protocol for the synthesis of 5-Methyl-2-(1-
pyrrolidinyl)aniline is not readily available in peer-reviewed journals. However, based on
general principles of organic synthesis and protocols for structurally similar compounds, a
plausible synthetic route can be proposed. The synthesis would likely involve the nucleophilic
substitution of a suitable precursor, such as 2-fluoro-5-methylaniline or 2-chloro-5-
methylaniline, with pyrrolidine.

Hypothetical Synthetic Workflow:
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Caption: Hypothetical synthesis of 5-Methyl-2-(1-pyrrolidinyl)aniline.
General Experimental Protocol (Hypothetical):

e Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, add 2-halo-5-methylaniline (1 equivalent), pyrrolidine (1.2 equivalents), and a
suitable base such as potassium carbonate (2 equivalents).

» Solvent Addition: Add a polar aprotic solvent, such as dimethylformamide (DMF) or dimethyl
sulfoxide (DMSOQ), to dissolve the reactants.
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e Reaction: Heat the reaction mixture to a temperature between 80-120 °C and stir for several
hours. Monitor the reaction progress using thin-layer chromatography (TLC).

o Workup: After the reaction is complete, cool the mixture to room temperature and pour it into
water. Extract the aqueous layer with an organic solvent like ethyl acetate.

 Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure. The crude product can be purified by column
chromatography on silica gel.

Biological Activity and Signaling Pathways

Currently, there is a lack of published research on the specific biological activities and signaling
pathways associated with 5-Methyl-2-(1-pyrrolidinyl)aniline. However, the pyrrolidine and
aniline moieties are present in numerous biologically active compounds, suggesting potential
for this molecule in drug discovery. For instance, various pyrrolidine derivatives have been
investigated for their potential as inhibitors of enzymes like dihydrofolate reductase.[3]

Future research could explore the following potential biological activities:

e Enzyme Inhibition: Screening against various kinases, proteases, or other enzymes
implicated in disease.

o Receptor Binding: Investigating affinity for G-protein coupled receptors (GPCRS) or other cell
surface receptors.

o Antimicrobial Activity: Testing against a panel of bacterial and fungal strains.
e Anticancer Activity: Evaluating cytotoxic effects on various cancer cell lines.

lllustrative Workflow for Biological Screening:
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Caption: A general workflow for the biological evaluation of a novel compound.

Conclusion

5-Methyl-2-(1-pyrrolidinyl)aniline presents an intriguing scaffold for further investigation in the
fields of medicinal chemistry and materials science. While current publicly available data is
sparse, this technical guide provides a foundational understanding of its known properties and
outlines potential avenues for future research. The synthesis and biological evaluation of this
and related compounds could lead to the discovery of novel therapeutic agents or functional
materials. Further experimental work is necessary to fully elucidate the physical, chemical, and
biological profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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